Cas no 2228899-10-1 (1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228899-10-1
• MF: C₁₇H₂₇F₂NO₄
• MW: 347.397392511368
• CID: 6111169
• PubChem ID: 165828131
• Update Time: 2025-05-20

1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1873710
• 2228899-10-1

• Inchi： 1S/C17H27F2NO4/c1-14(2,3)24-13(23)20-16(6-4-5-7-16)15(12(21)22)8-10-17(18,19)11-9-15/h4-11H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： CTDBPYJHGZJLJR-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1(CCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 347.19081467g/mol
• Monoisotopic Mass: 347.19081467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid

1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid, identified by the CAS number 2228899-10-1, represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopentyl group, a tert-butoxy carbonyl amino group, and a cyclohexane ring with two fluorine atoms. The presence of these functional groups suggests that this compound may exhibit interesting chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The two fluorine atoms in the cyclohexane ring of this compound could play a critical role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorine substitution is known to enhance lipophilicity and stability, which are desirable traits for drug candidates. Furthermore, the tert-butoxy carbonyl amino group is a common protecting group in organic synthesis, indicating that this compound may serve as an intermediate in the synthesis of more complex molecules.

The cyclopentyl group attached to the amino moiety adds another layer of complexity to this compound's structure. Cyclopentane rings are known for their rigidity and stability, which can influence the molecule's conformational flexibility and interactions with biological targets. This structural feature may be particularly relevant in the context of enzyme inhibition or receptor binding studies.

From a synthetic perspective, the preparation of this compound likely involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and possibly ring-closing reactions. The use of tert-butoxycarbonyl (Boc) protecting groups suggests that this compound may have been synthesized via peptide coupling or similar methodologies. The Boc group is commonly used to protect amines during organic synthesis to prevent unwanted side reactions.

In terms of applications, this compound could serve as a precursor for more advanced pharmaceutical agents or materials with tailored properties. For instance, the carboxylic acid group could be modified to form esters or amides, enabling further functionalization. Additionally, the presence of fluorine atoms makes this compound a candidate for exploring fluorinated drugs or agrochemicals.

Recent advancements in computational chemistry have enabled researchers to predict the properties of complex molecules like this one with greater accuracy. Computational models can provide insights into the molecule's electronic structure, reactivity, and potential interactions with biological systems. Such studies could help guide further research into optimizing this compound for specific applications.

In conclusion, 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-4,4-difluorocyclohexane-1-carboxylic acid is a structurally intricate compound with promising potential in various fields. Its unique combination of functional groups and structural features makes it an interesting subject for both fundamental research and applied development. As ongoing research continues to uncover new insights into fluorinated compounds and their applications, this molecule could play a significant role in advancing chemical science and technology.